Cas no 108437-48-5 (1,4-Diazabicyclo[3.2.1]octan-2-one(9CI))

1,4-Diazabicyclo[3.2.1]octan-2-one(9CI) structure
108437-48-5 structure
Product Name:1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
CAS No:108437-48-5
MF:C6H10N2O
MW:126.156401157379
CID:128026
PubChem ID:45092771
Update Time:2025-04-18

1,4-Diazabicyclo[3.2.1]octan-2-one(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
    • 1,4-diazabicyclo[3.2.1]octan-2-one
    • 108437-48-5
    • DTXSID00667096
    • Inchi: 1S/C6H10N2O/c9-6-3-7-5-1-2-8(6)4-5/h5,7H,1-4H2
    • InChI Key: HTVCWCDVMNENKS-UHFFFAOYSA-N
    • SMILES: O=C1CNC2CCN1C2

Computed Properties

  • Exact Mass: 126.0794
  • Monoisotopic Mass: 126.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: -0.7

Experimental Properties

  • PSA: 32.34
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